Cas no 158774-08-4 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester)
158774-08-4 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester
CAS No:158774-08-4
MF:C17H24O4
MW:292.370065689087
CID:1337497
PubChem ID:54290754
Update Time:2025-04-20
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester
- octyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
- SCHEMBL3240552
- 158774-08-4
- n-Octylcaffeate
- DTXSID20710356
-
- Inchi: 1S/C17H24O4/c1-2-3-4-5-6-7-12-21-17(20)11-9-14-8-10-15(18)16(19)13-14/h8-11,13,18-19H,2-7,12H2,1H3
- InChI Key: RXIINIWPQBLXAP-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCC
Computed Properties
- Exact Mass: 292.16752
- Monoisotopic Mass: 292.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
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